Cas no 1018163-44-4 (2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one)

• Product Name: 2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one
• CAS No: 1018163-44-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 3159304
• Update Time: 2026-04-27

2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one

Computed Properties

• Exact Mass: 205.121512g/mol
• Monoisotopic Mass: 205.121512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.26g/mol
• XLogP3: 1
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one

Comprehensive Overview of 2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018163-44-4)

The compound 2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018163-44-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrazolo[3,4-b]pyridine core structure makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to purine bases, which are fundamental to biological processes.

In recent years, the demand for novel heterocyclic compounds like 2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one has surged, driven by advancements in medicinal chemistry and biotechnology. This compound is often explored for its potential as a kinase inhibitor, a class of molecules that play a critical role in regulating cellular functions. Kinase inhibitors are widely studied for their therapeutic potential in treating various conditions, aligning with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 1018163-44-4 involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Its isopropyl and dimethyl substituents contribute to its lipophilicity, which can influence its pharmacokinetic properties. This characteristic is particularly relevant in drug design, where ADME (Absorption, Distribution, Metabolism, and Excretion) properties are crucial for optimizing therapeutic efficacy. Researchers are also investigating its potential as a bioisostere for other pharmacophores, further expanding its utility in drug development.

From an industrial perspective, 2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly methods to produce such compounds, including catalytic processes and solvent-free reactions. This aligns with the broader shift toward sustainable pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in agrochemicals. Heterocyclic structures like pyrazolo[3,4-b]pyridines are known for their bioactivity, making them candidates for developing new pesticides or herbicides. This application is particularly relevant given the increasing focus on food security and crop protection in agriculture.

In summary, 2-isopropyl-3,4-dimethyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018163-44-4) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its structural features, synthetic accessibility, and potential applications make it a subject of ongoing investigation, reflecting the dynamic nature of modern chemical sciences.